Cas no 652968-25-7 (L-Methionine, pentyl ester)

• Product Name: L-Methionine, pentyl ester
• CAS No: 652968-25-7
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 401493
• Update Time: 2024-01-29

L-Methionine, pentyl ester Chemical and Physical Properties

Names and Identifiers

• L-Methionine, pentyl ester

• Inchi： 1S/C10H21NO2S/c1-3-4-5-7-13-10(12)9(11)6-8-14-2/h9H,3-8,11H2,1-2H3/t9-/m0/s1
• InChI Key： ZHTOCLVBZKNERL-VIFPVBQESA-N
• SMILES： C(OCCCCC)(=O)[C@H](CCSC)N

Computed Properties

• Exact Mass: 219.129
• Monoisotopic Mass: 219.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 309.0±32.0 °C(Predicted)
• pka: 6.92±0.35(Predicted)